Cas no 89112-36-7 (Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4-methyl-)

• Product Name: Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4-methyl-
• CAS No: 89112-36-7
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 611882
• PubChem ID: 136220769
• Update Time: 2025-04-19

Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4-methyl-
• 6-[2-amino-6-(2-methoxyphenyl)-1H-pyrimidin-4-ylidene]-4-methylcyclohexa-2,4-dien-1-one
• DTXSID70751830
• 89112-36-7
• 6-[2-Amino-6-(2-methoxyphenyl)pyrimidin-4(1H)-ylidene]-4-methylcyclohexa-2,4-dien-1-one

• Inchi： 1S/C18H17N3O2/c1-11-7-8-16(22)13(9-11)15-10-14(20-18(19)21-15)12-5-3-4-6-17(12)23-2/h3-10,22H,1-2H3,(H2,19,20,21)
• InChI Key： ZBWDCWSTULNHNV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1=CC(C2C(=CC=C(C)C=2)O)=NC(N)=N1

Computed Properties

• Exact Mass: 307.132076794g/mol
• Monoisotopic Mass: 307.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.3Ų